Cas no 1361611-13-3 (3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361611-13-3
• MF: C₁₄H₆Cl₃F₅O
• MW: 391.547858715057
• CID: 4996050
• Update Time: 2025-10-22

3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl3F5O/c15-8-3-4-9(16)12(17)11(8)6-1-2-7(14(20,21)22)10(5-6)23-13(18)19/h1-5,13H
• InChI Key： PERQIFOXNVNYIW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(C(F)(F)F)=C(C=1)OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 7.2
• Topological Polar Surface Area: 9.2

Additional information on 3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl

Comprehensive Analysis of 3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361611-13-3)

The compound 3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361611-13-3) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the fields of organic synthesis and material science. Its unique molecular structure, characterized by the presence of difluoromethoxy, trichloro, and trifluoromethyl functional groups, makes it a valuable intermediate for the development of advanced materials and pharmaceuticals. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and industry trends.

One of the most notable features of 3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl is its chemical stability and electrophilic reactivity, which are attributed to the strategic placement of halogen atoms and fluorinated groups. Researchers have explored its potential as a building block for liquid crystals, pharmaceutical intermediates, and agrochemicals. The compound's ability to influence molecular polarity and thermal stability has made it a subject of interest in the design of high-performance materials.

In recent years, the demand for fluorinated compounds like 3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl has surged due to their applications in green chemistry and sustainable manufacturing. The compound's low environmental persistence and high selectivity align with the growing emphasis on eco-friendly chemical processes. Industry professionals frequently search for terms such as "fluorinated biphenyl synthesis," "halogenated aromatic compounds," and "CAS 1361611-13-3 applications," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the preparation of 3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl involves multi-step cross-coupling reactions and halogenation techniques. Advanced methods such as palladium-catalyzed coupling and electrophilic aromatic substitution are often employed to achieve high yields and purity. The compound's structural versatility allows for further functionalization, enabling researchers to tailor its properties for specific applications.

The pharmaceutical industry has shown particular interest in 3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl due to its potential as a bioactive scaffold. Its lipophilicity and metabolic stability make it a candidate for drug discovery programs targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have also explored its role in protease inhibition and receptor modulation, further expanding its therapeutic potential.

In the realm of material science, this compound has been investigated for its optical properties and electronic characteristics. Its incorporation into organic semiconductors and light-emitting diodes (LEDs) has demonstrated promising results, particularly in enhancing device efficiency and durability. The compound's ability to form stable crystalline phases also makes it suitable for nanotechnology applications.

As the scientific community continues to explore the capabilities of 3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl, questions regarding its scalable synthesis, toxicity profile, and regulatory status remain prevalent. Addressing these concerns is critical for its broader adoption in industrial and academic settings. Additionally, the compound's compatibility with green solvents and catalytic systems is an area of active research, reflecting the industry's shift toward sustainable practices.

In conclusion, 3'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361611-13-3) represents a fascinating intersection of chemical innovation and practical utility. Its diverse applications, from pharmaceuticals to advanced materials, underscore its importance in modern chemistry. By staying attuned to industry trends and addressing common inquiries, this article aims to provide a comprehensive and accessible resource for researchers and professionals alike.